1-(3,5-Dichlorophenoxy)-3-(propan-2-ylamino)propan-2-ol

• IUPAC Name: 1-(3,5-dichlorophenoxy)-3-(propan-2-ylamino)propan-2-ol
• InChI: InChI=1S/C12H17Cl2NO2/c1-8(2)15-6-11(16)7-17-12-4-9(13)3-10(14)5-12/h3-5,8,11,15-16H,6-7H2,1-2H3
• InChI Key: ONBLYVYAILTHQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(COC1=CC(=CC(=C1)Cl)Cl)O
• Molecular Formula: C12H17Cl2NO2
• Molecular Weight: 278.17 g/mol

Description

1-(3,5-Dichlorophenoxy)-3-(propan-2-ylamino)propan-2-ol, also known as ICI 118,551, is a selective beta-2 adrenergic receptor antagonist. It is a widely studied compound due to its potential therapeutic applications in various diseases, including asthma, hypertension, and cardiac arrhythmias.

Mechanism of Action

1-(3,5-Dichlorophenoxy)-3-(propan-2-ylamino)propan-2-ol 118,551 selectively binds to the beta-2 adrenergic receptor and blocks the binding of its endogenous ligands, such as epinephrine and norepinephrine. This results in the inhibition of downstream signaling pathways, including the activation of adenylate cyclase and the production of cyclic AMP. The blockade of the beta-2 adrenergic receptor leads to the inhibition of bronchodilation, vasodilation, and lipolysis.
Biochemical and Physiological Effects:
This compound 118,551 has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound 118,551 inhibits the activation of adenylate cyclase and the production of cyclic AMP. In vivo studies have shown that this compound 118,551 inhibits bronchodilation, vasodilation, and lipolysis. This compound 118,551 has also been shown to have antiarrhythmic effects in animal models.

Advantages and Limitations for Lab Experiments

1-(3,5-Dichlorophenoxy)-3-(propan-2-ylamino)propan-2-ol 118,551 is a widely used beta-2 adrenergic receptor antagonist in scientific research. Its selectivity and potency make it an ideal tool for studying the beta-2 adrenergic receptor and its downstream signaling pathways. However, this compound 118,551 has some limitations. It has a short half-life, which limits its use in long-term experiments. It also has poor solubility in aqueous solutions, which can affect its bioavailability.

Future Directions

There are several future directions for the study of 1-(3,5-Dichlorophenoxy)-3-(propan-2-ylamino)propan-2-ol 118,551. One area of research is the development of more potent and selective beta-2 adrenergic receptor antagonists. Another area of research is the investigation of the downstream signaling pathways of the beta-2 adrenergic receptor and their role in various physiological processes. Additionally, the therapeutic potential of this compound 118,551 in various diseases, including asthma, hypertension, and cardiac arrhythmias, should be further explored.

Synthesis Methods

The synthesis of 1-(3,5-Dichlorophenoxy)-3-(propan-2-ylamino)propan-2-ol 118,551 involves the reaction of 3,5-dichlorophenol with 2-amino-2-propanol in the presence of a Lewis acid catalyst. The reaction yields this compound as the final product. The synthesis of this compound 118,551 has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

1-(3,5-Dichlorophenoxy)-3-(propan-2-ylamino)propan-2-ol 118,551 is widely used in scientific research to study the beta-2 adrenergic receptor. The beta-2 adrenergic receptor is a G protein-coupled receptor that plays a crucial role in the regulation of various physiological processes, including bronchodilation, vasodilation, and lipolysis. This compound 118,551 is used to block the beta-2 adrenergic receptor and study its downstream signaling pathways.